Cas no 129230-02-0 (Carbamic acid,(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methylester (9CI))

Carbamic acid,(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methylester (9CI) structure
129230-02-0 structure
Product name:Carbamic acid,(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methylester (9CI)
CAS No:129230-02-0
MF:C31H43N3O10
MW:617.687229394913
CID:160703
PubChem ID:462400

Carbamic acid,(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methylester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methylester (9CI)
    • [1,4-bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl N-(2,2-dimethylpropyl)carbamate
    • N,N'-Di-(3',4',5'-trimethoxybenzoyl)-2-N''-tert-amylcarbamoyloxymethylpiperazine
    • (2,2-Dimethyl-propyl)-carbamic acid 1,4-bis-(3,4,5-trimethoxy-benzoyl)-piperazin-2-ylmethyl ester
    • Carbamic acid, (2,2-dimethylpropyl)-, (1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl)methyl ester
    • BDBM50046965
    • Carbamic acid, N-(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester
    • 129230-02-0
    • CHEMBL269134
    • DTXSID10926343
    • [1,4-Bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl hydrogen (2,2-dimethylpropyl)carbonimidate
    • Inchi: InChI=1S/C31H43N3O10/c1-31(2,3)18-32-30(37)44-17-21-16-33(28(35)19-12-22(38-4)26(42-8)23(13-19)39-5)10-11-34(21)29(36)20-14-24(40-6)27(43-9)25(15-20)41-7/h12-15,21H,10-11,16-18H2,1-9H3,(H,32,37)
    • InChI Key: ZJUIACXULIBYQJ-UHFFFAOYSA-N
    • SMILES: CC(CNC(OCC1CN(C(C2=CC(OC)=C(OC)C(OC)=C2)=O)CCN1C(C1=CC(OC)=C(OC)C(OC)=C1)=O)=O)(C)C

Computed Properties

  • Exact Mass: 617.29499
  • Monoisotopic Mass: 617.29484458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 13
  • Complexity: 918
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 134.33

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